Cas no 94206-97-0 (1-(4-chlorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 94206-97-0
• MF: C₁₆H₁₃ClN₄O
• MW: 312.753621816635
• CID: 6221802
• PubChem ID: 2137577
• Update Time: 2025-10-24

1-(4-chlorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide
• 94206-97-0
• NSC-808990
• F1605-1189
• AKOS001884585
• 1-(4-chlorophenyl)-5-methyl-N-phenyltriazole-4-carboxamide
• NSC808990

• Inchi： 1S/C16H13ClN4O/c1-11-15(16(22)18-13-5-3-2-4-6-13)19-20-21(11)14-9-7-12(17)8-10-14/h2-10H,1H3,(H,18,22)
• InChI Key： VVUILPOWPABTIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=C(C(NC2C=CC=CC=2)=O)N=N1

Computed Properties

• Exact Mass: 312.0777887g/mol
• Monoisotopic Mass: 312.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-chlorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide

Research Briefing on 1-(4-chlorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS: 94206-97-0)

1-(4-chlorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS: 94206-97-0) is a triazole-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. The triazole core, in particular, is known for its ability to participate in hydrogen bonding and π-π stacking interactions, making it a valuable pharmacophore. Researchers have explored various synthetic routes to optimize the yield and purity of 1-(4-chlorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide, with recent advancements focusing on green chemistry approaches to reduce environmental impact.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against a range of enzymes and receptors. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications. Additionally, molecular docking studies have revealed its ability to bind to specific protein targets involved in cancer pathways, warranting further investigation into its anticancer properties.

One of the most notable findings in recent literature is the compound's potential as a lead molecule for the treatment of neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry reported that 1-(4-chlorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide exhibited neuroprotective effects in cellular models of Alzheimer's disease, possibly through modulation of amyloid-beta aggregation. These findings open new avenues for the development of triazole-based therapeutics for neurodegenerative disorders.

Despite these promising results, challenges remain in the development of this compound as a viable drug candidate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on derivatization of the triazole core to improve these pharmacokinetic properties while maintaining or enhancing biological activity.

In conclusion, 1-(4-chlorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide represents a promising scaffold for drug discovery with diverse therapeutic potential. Ongoing research aims to optimize its pharmacological profile and explore its mechanisms of action in greater detail. Future studies should focus on in vivo validation of its therapeutic effects and the development of more potent analogs with improved drug-like properties.